3,5-dichloro-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine

• IUPAC Name: 2-[1-(3,5-dichloropyridin-2-yl)azetidin-3-yl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole
• InChI: InChI=1S/C15H19Cl2N3/c16-12-4-14(17)15(18-5-12)20-8-13(9-20)19-6-10-2-1-3-11(10)7-19/h4-5,10-11,13H,1-3,6-9H2
• InChI Key: MFVQFDMRTSVIIR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC2C1)C3CN(C3)C4=C(C=C(C=N4)Cl)Cl
• Molecular Formula: C15H19Cl2N3
• Molecular Weight: 312.2 g/mol

Description

The compound “3,5-dichloro-2-(3-{octahydrocyclopenta[c]pyrrol-2-yl}azetidin-1-yl)pyridine” is a complex organic molecule. It contains a pyridine ring which is a basic aromatic heterocyclic compound similar to benzene and pyrrole but with one CH replaced by nitrogen. It also contains an azetidine ring, which is a saturated heterocycle of three carbon atoms and one nitrogen atom. The octahydrocyclopenta[c]pyrrole component suggests the presence of a cyclopenta[c]pyrrole ring, which is a type of pyrrole.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a complex arrangement of rings including a pyridine ring, an azetidine ring, and a cyclopenta[c]pyrrole ring. The exact structure would depend on the specific locations of the various substituents and the stereochemistry of the compound.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various heterocycles and the dichloro substituents. The pyridine ring is electron-deficient and can undergo electrophilic substitution reactions, while the azetidine ring might be susceptible to ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any chiral centers.

Scientific Research Applications

C5H3Cl2N\mathrm{C_5H_3Cl_2N}C5​H3​Cl2​N

. It consists of a pyridine ring with two chlorine atoms and a fused cyclopentane ring containing an azetidine moiety.

Environmental Science

a. Pollutant Detection: Scientists investigate the compound’s potential as a sensor for detecting environmental pollutants. Its reactivity with specific analytes allows for selective detection.

b. Water Treatment: Derivatives of 3,5-dichloropyridine may play a role in water treatment processes. Researchers explore their ability to remove contaminants or inhibit microbial growth.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug or a pesticide, for example, the mechanism of action would depend on the specific biological target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk.

Future Directions

The future research directions for this compound could be vast and would depend on its intended use. Potential areas of interest could include exploring its reactivity, studying its potential biological activity, or developing new methods for its synthesis.